Cas no 409353-81-7 (1-(2H-1,3-Benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde)

1-(2H-1,3-Benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde structure
409353-81-7 structure
Product Name:1-(2H-1,3-Benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
CAS No:409353-81-7
MF:C14H13NO3
MW:243.257923841476
MDL:MFCD02629379
CID:926394
PubChem ID:801538
Update Time:2025-04-19

1-(2H-1,3-Benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-benzo[1,3]dioxol-5-yl-2,5-dimethyl-1h-pyrrole-3-carbaldehyde
    • 1-(1,3-BENZODIOXOL-5-YL)-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE
    • 1-(1,3-benzodioxol-5-yl)-2,5-dimethylpyrrole-3-carbaldehyde
    • 1-(2H-benzo[3,4-d]1,3-dioxolen-5-yl)-2,5-dimethylpyrrole-3-carbaldehyde
    • AC1Q2IIK
    • AH-487
    • Oprea1_003620
    • Oprea1_024510
    • CS-0117967
    • AKOS000113746
    • 1-(Benzo[d][1,3]dioxol-5-yl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
    • AH-487/15274119
    • CHEMBL1508954
    • HMS2701G14
    • Z85917616
    • MLS000765830
    • SMR000278936
    • EN300-12233
    • SB62369
    • 409353-81-7
    • 1-(2H-1,3-benzodioxol-5-yl)-2,5-dimethylpyrrole-3-carbaldehyde
    • 1-(2H-1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
    • DTXSID80355449
    • G31998
    • 1-(1,3-dioxaindan-5-yl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
    • 1-(2H-1,3-Benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
    • MDL： MFCD02629379
    • Inchi： 1S/C14H13NO3/c1-9-5-11(7-16)10(2)15(9)12-3-4-13-14(6-12)18-8-17-13/h3-7H,8H2,1-2H3
    • InChI Key： QPFVKFZJNJFLCL-UHFFFAOYSA-N
    • SMILES： O1COC2=CC=C(C=C12)N1C(C)=CC(C=O)=C1C

Computed Properties

  • Exact Mass: 243.09000
  • Monoisotopic Mass: 243.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46000
  • LogP: 2.63530

1-(2H-1,3-Benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

1-(2H-1,3-Benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(2H-1,3-Benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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TRC
B115078-50mg
1-(2H-1,3-Benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
 409353-81-7
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 $ 50.00 2022-06-07
TRC
B115078-100mg
1-(2H-1,3-Benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
 409353-81-7
100mg
 $ 70.00 2022-06-07
TRC
B115078-500mg
1-(2H-1,3-Benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
 409353-81-7
500mg
 $ 295.00 2022-06-07
Chemenu
CM378239-1g
1-(2H-1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
 409353-81-7 95%+
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eNovation Chemicals LLC
D556072-1g
1-(Benzo[d][1,3]dioxol-5-yl)-2,5-dimethyl-1H-pyrrole-3-carboxaldehyde
 409353-81-7 95%
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Enamine
EN300-12233-0.05g
1-(1,3-dioxaindan-5-yl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
 409353-81-7 95%
0.05g
 $38.0 2023-04-29

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